Cas no 89913-44-0 (1,8-Heptadecadiene-11,13,15-triyne)

1,8-Heptadecadiene-11,13,15-triyne structure
89913-44-0 structure
Product Name:1,8-Heptadecadiene-11,13,15-triyne
CAS No:89913-44-0
MF:C17H20
MW:224.340704917908
CID:585380
PubChem ID:71326872
Update Time:2025-04-19

1,8-Heptadecadiene-11,13,15-triyne Chemical and Physical Properties

Names and Identifiers

    • 1,8-Heptadecadiene-11,13,15-triyne
    • heptadeca-1,8-dien-11,13,15-triyne
    • DTXSID50756000
    • 89913-44-0
    • Heptadeca-1,8-diene-11,13,15-triyne
    • Inchi: 1S/C17H20/c1-3-5-7-9-11-13-15-17-16-14-12-10-8-6-4-2/h3,15,17H,1,5,7,9,11,13,16H2,2H3
    • InChI Key: FFKAQLNVYWMLFO-UHFFFAOYSA-N
    • SMILES: C(CCC=C)CCC=CCC#CC#CC#CC

Computed Properties

  • Exact Mass: 224.156500638g/mol
  • Monoisotopic Mass: 224.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.8
  • Topological Polar Surface Area: 0Ų
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